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Compound of Interest

Compound Name: N-Alpha-acetyllysine

CAS No.: 152473-69-3

Cat. No.: B132158

Get Quote

Executive Safety Summary
While N-Alpha-acetyllysine is often classified as "non-hazardous" under OSHA HCS

2012/2024 and is not a P-listed or U-listed RCRA waste, it must not be treated as general

refuse.[1][2][3] As a zwitterionic amino acid derivative, its unregulated release contributes to

high Biological Oxygen Demand (BOD) in municipal water systems, potentially violating local

environmental discharge permits.[1][2][3]

Immediate Directive:

Do NOT dispose of via sanitary sewer (sink) without explicit EHS approval.[1][3]

Do NOT discard solid powder in regular trash.[1][3]

Default Stream: Segregate into Non-Halogenated Organic or Aqueous Chemical Waste.[1][3]
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To manage disposal effectively, one must understand the physicochemical stability of the

compound.[1][2]

Property Specification Operational Implication

CAS Number 1946-82-3
Use for waste manifest

labeling.[1][2][3]

Physical State White Crystalline Powder
High dust potential; inhalation

risk during transfer.[1][3]

Solubility Water (Miscible), Acetic Acid

Dictates liquid waste

segregation (Aqueous vs.

Organic).[1][3]

Stability Stable at Room Temp

No immediate

explosion/reaction risk in waste

containers.[1][3]

Reactivity
Incompatible with Strong

Oxidizers

CRITICAL: Do not mix with

Nitric/Perchloric acid waste.[1]

[3]

Combustibility Class 11 Combustible Solid
Keep away from ignition

sources in waste storage.[1][3]

The "Why" Behind the Protocol
Although the acute toxicity is low, the decision to treat N-Alpha-acetyllysine as chemical

waste is driven by Environmental Stewardship and Regulatory Ambiguity.[1][2][3]

BOD Load: Amino acid derivatives are nutrient sources for bacteria.[1][3] Large discharges

can destabilize local wastewater treatment biology.[1]

Regulatory Drift: "Non-hazardous" status is subject to change.[1][3] Treating it as regulated

waste ensures future-proof compliance.[1][2][3]

Disposal Decision Logic (Workflow)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://www.benchchem.com/product/b132158/docs?utm_src=pdf-body#n-alpha-acetyllysine-operational-disposal-handling-guide-1-2-3
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following decision tree illustrates the logic for segregating N-Alpha-acetyllysine waste

based on its state (Solid vs. Liquid) and solvent matrix.

Waste Generation:
N-Alpha-acetyllysine

Determine Physical State

Solid / Powder Liquid / Solution

Solid Chemical Waste
(Label: Non-Haz Solids)

Bag & Tag

Identify Solvent Matrix

Aqueous Buffer / Water Organic Solvent
(e.g., Acetic Acid, DMSO)

Aqueous Chemical Waste
(pH 5-9)

Low Concentration

Solvent Waste Stream
(Segregate Halogenated)

High Concentration

Click to download full resolution via product page

Figure 1: Logic flow for segregating N-Alpha-acetyllysine waste streams to ensure regulatory

compliance.[1][2][3]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired Powder or Spills)
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Objective: Prevent dust generation and environmental release.[1][3]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid chemical waste drum.[1][2][3]

Transfer:

Wear nitrile gloves and safety glasses.[1]

If the powder is loose, dampen a paper towel with water, wipe the area/substance to

capture dust, and dispose of the towel in the solid waste container.[2]

Labeling:

Label as "Non-Regulated Chemical Solid".[1][3]

List constituents: "N-Alpha-acetyllysine, 99%".

Mark hazards: "Irritant" (precautionary).

Protocol B: Liquid Waste (Experimental Residues)
Objective: Prevent cross-reaction in waste carboys.

Analyze the Solvent:

Scenario 1: Water/PBS Buffer.

Pour into the Aqueous Waste carboy.[1][3]

Ensure the carboy pH remains between 5 and 9.[1][4]

Scenario 2: Acetic Acid or DMSO.

Pour into the Non-Halogenated Organic Solvent carboy.

WARNING: Do not mix with oxidizing acids (Nitric, Chromic) as N-Alpha-acetyllysine
can act as a reducing agent, creating exothermic risks.[1][2][3]
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Rinsing:

Triple-rinse the original vessel with a small volume of solvent.[1][2][3]

Add the first rinse to the chemical waste container.[1][3]

Subsequent rinses may be sink-disposable only if the solvent itself is drain-safe (e.g.,

water).[1][2][3]

Protocol C: Contaminated Debris (Sharps & Plastics)[1]
[2][3]

Pipette Tips/Tubes: If visibly contaminated, place in a clear biohazard/chemical waste bag.[1]

[3]

Sharps: Dispose of in a puncture-proof sharps container. Do not recap needles.

Emergency Response: Spill Management
In the event of a laboratory spill, follow this self-validating containment procedure.

1. Assess Volume
& Location

2. Don PPE
(Gloves, Goggles, N95) 3. Containment 4. Wet Wipe Method

(Prevent Dust)
Avoid Dry Sweeping 5. Bag & Label

(Solid Waste)

Click to download full resolution via product page

Figure 2: Spill response workflow emphasizing dust control.

Spill Cleanup Procedure:

Isolate: Mark the area.[1][3][5]

Protect: Wear standard PPE. If a large amount of powder (>100g) is spilled, use an N95

respirator to prevent inhalation of fine particulates.[1]

Dampen: Do not dry sweep.[1][3] Cover the spill with wet paper towels (water or ethanol) to

suppress dust.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://www.benchchem.com/product/b132158/docs?utm_src=pdf-body-img#n-alpha-acetyllysine-operational-disposal-handling-guide-1-2-3
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://en.wikipedia.org/wiki/Acetyllysine
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect: Scoop the wet slurry into a chemical waste bag or jar.

Decontaminate: Wash the surface with soap and water.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

